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Compound of Interest

Compound Name: Rivenprost

Cat. No.: B157803

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
Rivenprost (also known as ONO-4819), a selective EP4 receptor agonist. Adherence to these
procedures is critical to ensure personnel safety, environmental protection, and regulatory
compliance. Rivenprost is a potent prostaglandin analogue and should be handled as
hazardous chemical waste from generation to disposal.

Immediate Safety Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety glasses or goggles
o Chemical-resistant gloves (nitrile or neoprene)
e Alab coat

All handling of Rivenprost, including solution preparation and waste consolidation, should be
performed in a well-ventilated area, preferably within a chemical fume hood. An eyewash
station and safety shower must be readily accessible.

Waste Identification and Segregation
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Proper segregation of waste is the first step in compliant disposal. All items that have come into

contact with Rivenprost must be considered contaminated and disposed of as chemical waste.

Do not mix Rivenprost waste with general laboratory trash or other waste streams.

Waste Type

Description

Recommended Container

Unused/Expired Rivenprost

Pure solid compound or
original solutions from the

manufacturer.

Original, tightly sealed
container.

Aqueous buffers, organic
solvents (e.g., DMSO,

Labeled, leak-proof, and

Liquid Waste chemically compatible waste

ethanol), and cell culture

) o ) bottle.
media containing Rivenprost.
Contaminated consumables ]
) ) ) Labeled, double-lined,
) such as pipette tips, microfuge ] )

Solid Waste puncture-resistant chemical

tubes, gloves, bench paper, )

) waste bag or container.

and empty vials.

Contaminated needles, Labeled, puncture-proof
Sharps Waste

syringes, or scalpel blades.

sharps container.

Step-by-Step Disposal Protocol

Note: These are general guidelines. Always follow the specific protocols established by your

institution's Environmental Health & Safety (EHS) department and comply with all local, state,

and federal regulations.

Step 1: Inactivation (Optional and Procedure-Dependent)

Currently, there are no universally established protocols for the chemical inactivation of

Rivenprost in a standard laboratory setting. Therefore, inactivation is not recommended

without a validated procedure and approval from your institution's EHS office. Treat all

Rivenprost waste as chemically active.

Step 2: Waste Collection and Containment
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e Pure Compound and Original Solutions: Keep unused or expired Rivenprost in its original
container. Ensure the cap is tightly sealed.

e Aqueous and Solvent-Based Liquid Waste: Collect all liquid waste containing Rivenprost in
a designated, compatible hazardous waste container. Do not fill the container beyond 90%
capacity to prevent spills.

o Contaminated Solids: Place all contaminated solid materials into a designated chemical
waste bag or container. Seal the inner bag before closing the outer container.

o Contaminated Sharps: Immediately place all contaminated sharps into an approved sharps
container to prevent accidental punctures.

Step 3: Labeling

Properly label all waste containers. The label should be securely affixed and include the
following information:

e The words "Hazardous Waste"
e Full chemical name: "Rivenprost (ONO-4819)"

 All other chemical constituents and their approximate concentrations (e.g., "Methanol,"
"DMSO," "PBS")

o Associated hazards (e.g., "Toxic")

e The date accumulation started

 Principal Investigator's name and laboratory contact information
Step 4: Storage Pending Disposal

Store all Rivenprost waste in a designated, secure satellite accumulation area within the
laboratory. This area should be clearly marked, have secondary containment, and be away
from drains and sources of ignition.

Step 5: Arrange for Pickup and Disposal
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Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do
not attempt to dispose of Rivenprost waste via standard trash or pour it down the drain.[1][2]
Improper disposal can lead to environmental contamination and regulatory violations.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the decision-making process for the proper handling and
disposal of Rivenprost waste in a laboratory setting.
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Rivenprost Handling & Use
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Waste Type?

Unused Product

Liquid Waste
(Solutions, Media)

Solid Waste Sharps Waste Unused/Expired
(Gloves, Tubes, Vials) (Needles Blades) Pure Compound

D|sposal Procedure ¢ *

Collect in Labeled,
Leak-Proof Containe

Collect in Labeled Collect in Labeled, Keep in Original
r Lined Waste Bin Sharps Container Labeled Container

Store in DeS|gnated
Satellite Accumulation Area

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Rivenprost waste.
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This procedural guidance is intended to supplement, not replace, institutional and regulatory
requirements. Always prioritize safety and compliance in the handling and disposal of all
laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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